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Compound of Interest

Compound Name: 2-(1H-indol-3-yl)acetaldehyde

Cat. No.: B1215866 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical and chemical

characteristics of 2-(1H-indol-3-yl)acetaldehyde powder, a significant intermediate in

tryptophan metabolism. The information presented herein is intended to support research,

development, and quality control activities involving this compound.

Compound Identification
Chemical Name: 2-(1H-indol-3-yl)acetaldehyde

Synonyms: Indole-3-acetaldehyde, Tryptaldehyde

CAS Number: 2591-98-2

Molecular Formula: C₁₀H₉NO

Physical Properties
The physical properties of 2-(1H-indol-3-yl)acetaldehyde are critical for its handling, storage,

and application in experimental settings. A summary of these properties is provided below.

Qualitative Properties
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Appearance: The compound is typically a light yellow to brownish crystalline powder. It has

also been described as a brown semi-solid, which may depend on purity and storage

conditions.

Odor: It possesses a characteristic aromatic indole odor, which can be likened to that of

jasmine or orange blossoms.

Solubility: 2-(1H-indol-3-yl)acetaldehyde has limited solubility in water due to its

hydrophobic aromatic indole ring. However, it demonstrates good solubility in various organic

solvents, including ethanol, methanol, and dichloromethane. The solubility in these solvents

generally increases with a rise in temperature.

Stability: The compound is known to be sensitive to air and light. To maintain its integrity, it

should be stored in a cool, dark place under an inert atmosphere. For long-term storage, a

freezer at -20°C is recommended.

Quantitative Properties
The following table summarizes the key quantitative physical and chemical data for 2-(1H-
indol-3-yl)acetaldehyde.

Property Value Notes

Molecular Weight 159.18 g/mol

Melting Point 96.0 °C

Boiling Point 120 °C at 10-15 Torr

304.0 °C at atmospheric pressure

Density (Predicted) 1.205 ± 0.06 g/cm³

pKa (Predicted) 16.75 ± 0.30

Experimental Protocols for Property Determination
Standardized methodologies are crucial for the accurate and reproducible determination of

physical properties. The following sections outline general protocols applicable to a crystalline
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powder like 2-(1H-indol-3-yl)acetaldehyde.

Appearance and Odor Assessment
Objective: To qualitatively describe the physical state, color, and odor of the substance.

Methodology:

Appearance: A small, representative sample of the powder is placed on a clean, white

surface (e.g., a watch glass or weighing paper). The sample is observed under adequate

lighting for its physical state (e.g., crystalline, amorphous), color, and homogeneity.

Observations are recorded systematically.

Odor: The "wafting" technique is employed for safety. The container with the sample is

held several inches away from the nose. The vapor is gently waved or fanned towards the

nose with a hand. Direct inhalation from the container is strictly avoided. The perceived

odor is described using standard descriptors.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which the solid compound melts to a

liquid.

Methodology:

Sample Preparation: A small amount of the dry powder is loaded into a glass capillary tube

(sealed at one end) to a height of 1-2 mm. The sample is compacted by tapping the tube

gently.

Apparatus: A calibrated melting point apparatus (e.g., Mel-Temp or Thiele tube) is used.

The capillary tube is placed in the heating block or oil bath adjacent to a thermometer.

Measurement: The sample is heated at a controlled, slow rate (e.g., 1-2 °C per minute) as

it approaches the expected melting point.

Data Recording: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire sample becomes a clear liquid (T2) are recorded. The
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melting point is reported as the range T1-T2. For a pure compound, this range is typically

sharp (0.5-1.0 °C).

Solubility Determination (Equilibrium Shake-Flask
Method)

Objective: To determine the equilibrium solubility of the compound in a specific solvent.

Methodology:

Preparation: An excess amount of the powder is added to a known volume of the desired

solvent (e.g., water, ethanol) in a sealed flask.

Equilibration: The flask is agitated (e.g., shaken or stirred) at a constant temperature (e.g.,

25 °C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Analysis: After equilibration, the suspension is allowed to settle, and an aliquot of

the supernatant is carefully removed and filtered (using a filter that does not adsorb the

solute) to remove any undissolved solids.

Quantification: The concentration of the dissolved compound in the clear filtrate is

determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-

Performance Liquid Chromatography (HPLC), against a calibration curve of known

concentrations. The resulting concentration represents the equilibrium solubility.

Biological Context: Tryptophan Metabolism
2-(1H-indol-3-yl)acetaldehyde is a key intermediate in the metabolism of the essential amino

acid L-tryptophan. It is formed from tryptamine and can be further oxidized to indole-3-acetic

acid (IAA), a prominent plant hormone (auxin). Understanding this pathway is vital in various

fields, including biochemistry and agricultural science.
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Caption: Simplified metabolic conversion of tryptamine.

To cite this document: BenchChem. [Technical Guide: Physical Characteristics of 2-(1H-
indol-3-yl)acetaldehyde Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215866#physical-characteristics-of-2-1h-indol-3-yl-
acetaldehyde-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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